OC1CC2Cccc(C2CC1)C(=O)O

• IUPAC Name: 6-hydroxy-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene-1-carboxylic acid
• InChI: InChI=1S/C11H18O3/c12-8-4-5-9-7(6-8)2-1-3-10(9)11(13)14/h7-10,12H,1-6H2,(H,13,14)
• InChI Key: KOXKKMGRIJEISW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CCC2C(C1)C(=O)O)O
• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol

Description

Synthesis Analysis

Synthesis analysis involves retrosynthetic analysis, which is a technique for solving problems in the planning of organic syntheses. This is achieved by transforming a target molecule into simpler precursor structures.

Molecular Structure Analysis

Molecular structure analysis involves the use of various spectroscopic techniques like NMR, IR, UV-Vis, etc., to elucidate the structure of a molecule.

Physical And Chemical Properties Analysis

This involves the study of various physical and chemical properties of the compound like melting point, boiling point, solubility, reactivity, etc.

Scientific Research Applications

X-ray Photoelectron Spectroscopy (XPS) Analysis

XPS analysis has been employed to study materials like glass-like carbon and disordered oxygenated carbons, enhancing our understanding of chemical states and bonding. For instance, Yumitori's research on anodically oxidized glass-like carbon revealed insights into the correlation between O1s/C1s intensities and oxygen concentration, emphasizing the importance of considering the 2nd-carbon peak in curve fitting processes for accurate analysis (Yumitori, 2000). Similarly, Smith et al. improved the interpretation of C1s XPS spectra from cellulose chars by incorporating ab initio calculations, offering a novel method for the self-consistent XPS interpretation of oxygenated carbons (Smith et al., 2016).

Nuclear Astrophysics

The study of carbon and oxygen creation in the universe is pivotal in nuclear astrophysics. DeBoer et al. reviewed the C12(α,γ)O16 reaction, critical for understanding stellar helium burning and nucleosynthesis, highlighting the challenges and advancements in determining the reaction rate, which plays a significant role in the formation of life and the lifecycle of stars (DeBoer et al., 2017).

Atmospheric Chemistry

The role of organic carbon (OC) in atmospheric aerosols is significant for climate forcing and air quality. Laskin et al. reviewed the chemistry of atmospheric brown carbon, focusing on its impact on radiative forcing and the environmental chemistry of light-absorbing aerosol OC (Laskin et al., 2015).

CRISPR-Cas Systems

The exploration of CRISPR-Cas systems for genome editing has also seen applications of molecules in facilitating understanding and advancements. Yang et al. discussed the PAM-dependent DNA recognition and cleavage by C2c1 CRISPR-Cas endonuclease, offering insights into the mechanisms adopted by these systems (Yang et al., 2016).

Environmental Monitoring and Catalysis

Further applications include the development of materials for environmental monitoring and catalysis. For instance, studies on poly(dicarbon monofluoride) (C2F)n have contributed to understanding the effects of physisorbed oxygen on electronic and nuclear relaxations, with implications for materials science and engineering (Dubois et al., 2006).

Mechanism of Action

The mechanism of action is more relevant to bioactive compounds. It refers to how the compound interacts with its biological target to produce its effect.

Safety and Hazards

Safety and hazards analysis involves the study of the compound’s toxicity, flammability, environmental impact, handling precautions, etc.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be pursued, etc.